Cas no 1368193-00-3 (3-(5-methyl-1,2-oxazol-4-yl)butan-1-amine)

• Product Name: 3-(5-methyl-1,2-oxazol-4-yl)butan-1-amine
• CAS No: 1368193-00-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6237479
• PubChem ID: 82416594
• Update Time: 2025-05-22

3-(5-methyl-1,2-oxazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2-oxazol-4-yl)butan-1-amine
• EN300-1839929
• 1368193-00-3

• Inchi： 1S/C8H14N2O/c1-6(3-4-9)8-5-10-11-7(8)2/h5-6H,3-4,9H2,1-2H3
• InChI Key： XUGSJRMVJPJWCA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(C)CCN

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-methyl-1,2-oxazol-4-yl)butan-1-amine

3-(5-Methyl-1,2-Oxazol-4-yl)Butan-1-Amine

3-(5-Methyl-1,2-Oxazol-4-yl)Butan-1-Amine, also known by its CAS number 1368193-00-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule is characterized by its unique structure, which combines a butanamine backbone with a substituted oxazole ring. The oxazole moiety, specifically at the 4-position, introduces interesting electronic and steric properties that make this compound a valuable tool in various chemical and biological studies.

The synthesis of 3-(5-Methyl-1,2-Oxazol-4-yl)Butan-1-Amine typically involves a multi-step process, often starting with the preparation of the oxazole ring. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such heterocyclic compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most notable applications of 3-(5-Methyl-1,2-Oxazol-4-yl)Butan-1-Amine is in drug discovery. The oxazole ring is known to exhibit various bioactivities, making it a valuable component in medicinal chemistry. Recent studies have explored its potential as a modulator of ion channels, particularly in the context of neurological disorders. For example, research published in *Journal of Medicinal Chemistry* demonstrated that this compound can interact with voltage-gated sodium channels, suggesting its potential as a therapeutic agent for epilepsy and chronic pain conditions.

In addition to its pharmacological applications, 3-(5-Methyl-1,2-Oxazol-4-yl)Butan-1-Amine has also been investigated for its role in catalysis. The amine functionality at the terminal position of the butane chain makes it a versatile ligand in transition metal-catalyzed reactions. A study in *Organic Letters* highlighted its effectiveness as a chiral ligand in asymmetric hydrogenation reactions, where it facilitated the synthesis of enantioselective pharmaceutical intermediates.

The physical properties of 3-(5-Methyl-1,2-Oxazol-4-yl)Butan-1-Amine are also worth noting. Its molecular weight is approximately 167 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of 3-(5-Methyl-1,2-Oxazol-4-yil)Butan-i-Amine is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes microbial transformation through hydrolytic cleavage and oxidative mechanisms. These findings are essential for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, 3-(5-Methyl-i ,zOxazol-z-yi)Butan-i-Amine (CAS No: 1368i9i -00 -z ) is a multifaceted compound with applications spanning drug discovery, catalysis, and materials science. Its unique structure and functional groups continue to inspire innovative research directions. As our understanding of this molecule deepens, it holds promise for contributing to advancements in both academic and industrial sectors.